4-(4,4-Dimethyl-1,3-oxazolidin-2-ylidene)cyclohexa-2,5-dien-1-one

• CAS RN: 124438-10-4
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-(4,4-dimethyl-5H-1,3-oxazol-2-yl)phenol
• InChI: InChI=1S/C11H13NO2/c1-11(2)7-14-10(12-11)8-3-5-9(13)6-4-8/h3-6,13H,7H2,1-2H3
• InChI Key: ZHEBOGJEFDFDSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(=N1)C2=CC=C(C=C2)O)C

Description

4-(4,4-Dimethyl-1,3-oxazolidin-2-ylidene)cyclohexa-2,5-dien-1-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(4-benzyloxy-phenyl)-4,4-dimethyl-4,5-dihydro-oxazole ax4 (4.0 g, 140 mmol, 1 eq) in ethanol (200 ml) is added 1.5 g of 10% Pd/C (1.42 mmol, 0.1 eq). The mixture is stirred for 48 h at room temperature, under 40 psi of a hydrogen atmosphere. The mixture is then filtered on celite and the solvent removed under vacuum. The residual solid is triturated in hexane to give 2.6 g of 4-(4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-yl)phenol ax7.